2-(4-Chlorophenyl)-6-(3-(3,4-dimethylanilino)acryloyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
Description
2-(4-Chlorophenyl)-6-(3-(3,4-dimethylanilino)acryloyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione is a useful research compound. Its molecular formula is C21H19ClN4O3 and its molecular weight is 410.86. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chlorophenyl)-6-(3-(3,4-dimethylanilino)acryloyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chlorophenyl)-6-(3-(3,4-dimethylanilino)acryloyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Evaluation
A study by Huang & Lee (2011) involved the synthesis and antibacterial evaluation of 6-substituted 1,2,4-triazine derivatives. These compounds demonstrated selective inhibition activity against Proteus vulgaris, indicating potential for the development of new antibacterial agents Huang & Lee, 2011.
Antioxidant and Antitumor Activities
El-Moneim, El‐Deen, & El-Fattah (2011) explored the synthesis of nitrogen heterocycles and evaluated their antioxidant and antitumor activities. Their findings suggest these compounds could have applications in cancer treatment and in combating oxidative stress El-Moneim et al., 2011.
Novel Heterocyclic Systems
Karimian & Karimi (2020) synthesized a novel heterocyclic system incorporating the 1,2,4-triazine ring, demonstrating the versatility of this scaffold in creating potentially bioactive compounds. These synthesized products were characterized for their potential scientific and therapeutic applications Karimian & Karimi, 2020.
Oxyalkylation via Visible-Light-Induced Cross-Dehydrogenative Coupling
Tan et al. (2022) developed an efficient method for synthesizing 6-oxyalkylated 1,2,4-triazine-3,5(2H, 4H)-diones, showcasing the potential of these compounds in the synthesis of bioactive molecules. This method uses visible light and air, highlighting a green chemistry approach to heterocyclic compound synthesis Tan et al., 2022.
properties
IUPAC Name |
2-(4-chlorophenyl)-6-[(E)-3-(3,4-dimethylanilino)prop-2-enoyl]-4-methyl-1,2,4-triazine-3,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4O3/c1-13-4-7-16(12-14(13)2)23-11-10-18(27)19-20(28)25(3)21(29)26(24-19)17-8-5-15(22)6-9-17/h4-12,23H,1-3H3/b11-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDPKRGXWCIDLHZ-ZHACJKMWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC=CC(=O)C2=NN(C(=O)N(C2=O)C)C3=CC=C(C=C3)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N/C=C/C(=O)C2=NN(C(=O)N(C2=O)C)C3=CC=C(C=C3)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-6-(3-(3,4-dimethylanilino)acryloyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((2-(4-bromophenyl)-5-(3,4-dimethoxyphenyl)-1H-imidazol-4-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide](/img/structure/B2587327.png)
![N-[(2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)acetyl]glycine](/img/structure/B2587333.png)
![2-({2-Oxo-2-[4-(trifluoromethyl)anilino]-ethyl}sulfanyl)acetic acid](/img/structure/B2587338.png)
![2-[4,5-bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-phenylethanol](/img/structure/B2587339.png)
![3-[(4-chlorophenyl)sulfonyl]-N-(2,5-dimethoxyphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2587342.png)
